Cas no 121505-49-5 (Cyclohepta[b]pyrrole,8-bromo-2-phenyl-)

Cyclohepta[b]pyrrole,8-bromo-2-phenyl- structure
121505-49-5 structure
Product Name:Cyclohepta[b]pyrrole,8-bromo-2-phenyl-
CAS No:121505-49-5
MF:C15H10BrN
MW:284.150602817535
CID:172722
PubChem ID:368742
Update Time:2025-04-19

Cyclohepta[b]pyrrole,8-bromo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohepta[b]pyrrole,8-bromo-2-phenyl-
    • 8-bromo-2-phenylcyclohepta[b]pyrrole
    • 8-bromo-2-phenyl-1-aza-azulene
    • 8-Bromo-2-phenylcyclohepta(b)pyrrole
    • AC1L7XML
    • AC1Q23UY
    • NSC639896
    • 8-bromo-2-phenyl-cyclohepta[b]pyrrole
    • NSC 639896
    • CHEMBL1994234
    • NCI60_013290
    • 121505-49-5
    • DTXSID20153289
    • UNII-RY597F4HGQ
    • NSC-639896
    • Cyclohepta[b]pyrrole, 8-bromo-2-phenyl-
    • {Cyclohepta[b]pyrrole,} 8-bromo-2-phenyl-
    • RY597F4HGQ
    • AKOS025394262
    • Inchi: 1S/C15H10BrN/c16-13-9-5-4-8-12-10-14(17-15(12)13)11-6-2-1-3-7-11/h1-10H
    • InChI Key: QNMUGGOJOCUOBL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC2=CC(C3C=CC=CC=3)=NC2=1

Computed Properties

  • Exact Mass: 282.9997
  • Monoisotopic Mass: 283
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.38
  • Boiling Point: 459.3°Cat760mmHg
  • Flash Point: 231.6°C
  • Refractive Index: 1.645
  • PSA: 12.89
  • LogP: 4.61590

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